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Compound of Interest

Compound Name: 2,4-Dimethyl-3-isopropylpentane

CAS No.: 13475-79-1

Cat. No.: B12653973

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the role of branched alkanes in the

formulation of high-performance lubricants. The unique molecular architecture of branched

alkanes imparts several desirable properties to lubricant base oils, including improved low-

temperature fluidity, enhanced thermal and oxidative stability, and favorable viscosity

characteristics. This document outlines the key applications, presents comparative data, and

provides standardized experimental protocols for evaluating these properties.

Core Applications and Mechanisms of Action
Branched alkanes, or isoalkanes, are critical components in the formulation of advanced

lubricants for a variety of applications, including engine oils, hydraulic fluids, and industrial gear

oils. Their efficacy stems from their distinct molecular structure, which disrupts the uniform

packing observed with their linear counterparts (n-alkanes).

Key applications include:
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Viscosity Index (VI) Improvers: The compact, spherical shape of highly branched alkanes

reduces the increase in viscosity at lower temperatures and prevents excessive thinning at

high temperatures, leading to a higher viscosity index.

Pour Point Depressants: The irregular structure of branched alkanes hinders the formation of

large wax crystals at low temperatures, thereby lowering the pour point and ensuring

lubricant fluidity in cold conditions.[1]

Enhanced Oxidative Stability: The presence of tertiary carbon-hydrogen bonds in branched

alkanes can influence oxidative stability. While these bonds can be more susceptible to initial

oxidation, the overall stability can be greater under certain conditions compared to linear

alkanes.[2]

Boundary Lubrication: Under high-pressure boundary lubrication conditions, the irregular

shape of branched alkanes prevents the formation of highly ordered, high-friction layers that

can occur with linear alkanes.

Data Presentation: Comparative Properties of Linear
vs. Branched Alkanes
The following tables summarize the quantitative differences in key lubricant properties between

linear and branched alkanes.

Table 1: Viscosity of Linear vs. Branched Alkanes
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Alkane Name
Carbon
Number

Chemical
Structure

Dynamic
Viscosity
(mPa·s)

Temperature
(°C)

n-Eicosane C20 CH₃(CH₂)₁₈CH₃ 4.43 40

n-Eicosane C20 CH₃(CH₂)₁₈CH₃ 2.87 60

n-Eicosane C20 CH₃(CH₂)₁₈CH₃ 2.01 80

Phytane

(2,6,10,14-

Tetramethylhexa

decane)

C20
Isoprenoid

Structure
~3.1 (estimated) 25

Pristane

(2,6,10,14-

Tetramethylpenta

decane)

C19
Isoprenoid

Structure
5 25

2,2,4,4,6,8,8-

Heptamethylnon

ane

C16 Highly Branched 3.130 20

Note: Direct experimental viscosity data for a wide range of branched C20 isomers at

consistent temperatures is limited. The data for phytane is an estimation. Data for C16 and C19

branched alkanes are included to demonstrate the impact of branching.[3]

Table 2: Pour Point of Lubricant Base Oils with Varying Alkane Composition

Base Oil Type
Predominant Alkane
Structure

Pour Point (°C)

Group I Mineral Oil High n-alkane content -15 to -20

Group III Mineral Oil

(Hydrocracked)
Higher iso-alkane content -25 to -35

Polyalphaolefin (PAO)
Highly branched synthetic

alkanes
-40 to -65
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Note: This table provides typical ranges for different base oil groups, highlighting the trend of

lower pour points with increased branching.

Table 3: Oxidative Stability of Linear vs. Branched Alkanes

Alkane Isomer
Key Structural
Feature

Relative Reactivity
(Low Temperature
Oxidation)

Major Oxidation
Products

n-Hexane Linear
Most reactive below

800 K

Carbonyl groups

(ketones, aldehydes)

2-Methylpentane Single branch Intermediate reactivity
Mixed C-O and C=O

products

3-Methylpentane Single branch Intermediate reactivity
Mixed C-O and C=O

products

2,2-Dimethylbutane Multiple branches Least reactive

Carbon-oxygen single

bonds (alcohols,

ethers)

2,3-Dimethylbutane Multiple branches Least reactive

Carbon-oxygen single

bonds (alcohols,

ethers)

Source: Based on studies of hexane isomer oxidation.[2]

Experimental Protocols
The following are detailed methodologies for key experiments to evaluate the properties of

lubricants containing branched alkanes.

Protocol for Determination of Kinematic Viscosity
(ASTM D445)
Objective: To determine the kinematic viscosity of liquid petroleum products, both transparent

and opaque, by measuring the time for a volume of liquid to flow under gravity through a

calibrated glass capillary viscometer.[4][5][6]
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Apparatus:

Calibrated glass capillary viscometer (e.g., Ubbelohde type)

Constant temperature bath, capable of maintaining the desired temperature with a precision

of ±0.02°C.[7]

Thermometer with appropriate range and accuracy

Timer, accurate to 0.1 seconds

Pipettes and suction bulb

Beakers and flasks

Solvent for cleaning (e.g., heptane)

Procedure:

Sample Preparation:

For transparent liquids, ensure the sample is homogeneous and free of air bubbles.[7]

For opaque or waxy liquids, heat the sample to a temperature that ensures it is completely

liquid and homogenous before charging the viscometer.[7]

Viscometer Selection and Preparation:

Select a viscometer with a capillary size that will result in a flow time of not less than 200

seconds.

Clean the viscometer thoroughly with a suitable solvent and dry it completely.

Measurement:

Charge the viscometer with the sample in the manner dictated by the design of the

instrument.

Place the viscometer in the constant temperature bath, ensuring it is vertically aligned.
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Allow the viscometer to equilibrate for at least 30 minutes.[7]

Using suction, draw the sample into the timing bulb of the viscometer.

Release the suction and allow the sample to flow freely down the capillary.

Start the timer as the meniscus of the sample passes the upper timing mark.

Stop the timer as the meniscus passes the lower timing mark.

Repeat the measurement at least twice. The flow times should agree within the specified

repeatability of the method.

Calculation:

Calculate the kinematic viscosity (ν) in centistokes (cSt) or mm²/s using the following

equation: ν = C * t where: C = calibration constant of the viscometer (cSt/s) t = average

flow time (s)

The dynamic viscosity (η) in centipoise (cP) can be calculated if the density (ρ) of the

sample at the same temperature is known: η = ν * ρ

Protocol for Determination of Pour Point (ASTM D97)
Objective: To determine the pour point of petroleum products, which is the lowest temperature

at which the oil will continue to flow.[8][9][10]

Apparatus:

Test jar of clear glass

Thermometer (ASTM Pour Point Thermometer)

Jacket, disc, and gasket

Cooling baths, capable of reaching temperatures down to -33°C or lower.[8]

Procedure:
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Sample Preparation:

Heat the sample to at least 45°C to dissolve any wax crystals and remove any previous

thermal history.[8]

Cooling and Observation:

Pour the heated sample into the test jar to the marked level.

Insert the thermometer through a cork into the center of the jar.

Place the test jar into the cooling jacket and then into the cooling bath.

At each temperature that is a multiple of 3°C, remove the jar from the jacket and tilt it just

enough to ascertain whether there is movement of the oil.[8] This observation should not

exceed 3 seconds.

If the oil flows, return the jar to the jacket and continue cooling.

The test is complete when the oil shows no movement when the jar is held horizontally for

5 seconds.

Reporting:

Record the temperature at which no movement was observed.

The pour point is reported as 3°C above this solid point temperature.[11]

Protocol for Calculation of Viscosity Index (ASTM
D2270)
Objective: To calculate the viscosity index (VI) of petroleum products from their kinematic

viscosities at 40°C and 100°C.[12][13] A higher VI indicates a smaller change in viscosity with

temperature.[12]

Procedure:
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Determine the kinematic viscosity of the sample at 40°C (KV₄₀) and 100°C (KV₁₀₀) using the

ASTM D445 protocol.[14]

Using the measured KV₁₀₀, find the values of L and H from the tables in the ASTM D2270

standard.[14]

L = kinematic viscosity at 40°C of a reference oil of VI = 0 having the same kinematic

viscosity at 100°C as the sample.[14]

H = kinematic viscosity at 40°C of a reference oil of VI = 100 having the same kinematic

viscosity at 100°C as the sample.[14]

Calculate the Viscosity Index (VI) using the following formula: VI = [(L - KV₄₀) / (L - H)] * 100

Protocol for Evaluation of Oxidative Stability (e.g.,
Rotary Pressure Vessel Oxidation Test - RPVOT, ASTM
D2272)
Objective: To evaluate the oxidation stability of new and in-service turbine oils in the presence

of water and a copper catalyst.

Apparatus:

Rotary pressure vessel

Oxygen supply

Pressure gauge

Temperature controller

Sample container with a copper catalyst coil

Procedure:

Sample Preparation:

Place a specified amount of the oil sample and distilled water into the sample container.
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Add a polished copper catalyst coil to the container.

Test Execution:

Place the sample container in the pressure vessel.

Seal the vessel and purge with oxygen.

Pressurize the vessel with oxygen to a specified pressure.

Place the vessel in a heating bath maintained at a specified temperature (e.g., 150°C) and

rotate it at a constant speed.

Monitor the pressure inside the vessel over time.

Endpoint and Reporting:

The test is complete when the pressure drops by a specified amount from the maximum

pressure.

The result is reported as the oxidation induction time in minutes. A longer time indicates

greater oxidative stability.

Synthesis of Bio-Based Branched Alkanes for
Lubricants
A promising route for producing sustainable lubricants is the synthesis of highly branched

alkanes from biomass-derived platform chemicals. The following is a representative four-step

process for the synthesis of highly branched C23 alkanes from furfural and acetone.

Table 4: Synthesis Protocol for Bio-Based Branched C23 Alkanes
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Step Reaction Reactants
Catalyst/Re
agents

Conditions Yield

1
Aldol

Condensation

Furfural,

Acetone

Homogeneou

s base (e.g.,

NaOH)

Room

Temperature
>97%

2

Selective

Hydrogenatio

n

C13 Aldol

Adduct
Pd/C

80°C, 2 MPa

H₂
72.8%

3
Second Aldol

Condensation

C13 Ketone,

Furfural
Methanol 50°C, 20 h 83.8%

4
Hydrodeoxyg

enation

C23

Oxygenate
Pd/NbOPO₄

175°C, 5

MPa H₂
84.8%

Overall yield of highly branched C23 alkanes from furfural is approximately 50.6%.

Visualizations
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Branched Alkanes
(Isoalkanes)

Disrupted Molecular Packing

Reduced van der Waals Forces

Hindered Wax Crystal Growth

Compact, Spherical Structure

Enhanced Oxidative Stability
(under certain conditions)

Lower Friction
(Boundary Lubrication)

Improved Viscosity Index

Lower Pour Point

Click to download full resolution via product page

Caption: Logical relationship between branched alkane structure and lubricant properties.
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Biomass-Derived Feedstocks
(Furfural & Acetone)

Step 1: Aldol Condensation
(C13 Aldol Adduct)

Step 2: Selective Hydrogenation
(C13 Ketone)

Step 3: Second Aldol Condensation
(C23 Oxygenate)

Step 4: Hydrodeoxygenation

Highly Branched C23 Alkanes
(Lubricant Base Oil)

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of bio-based branched alkanes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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